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Compound of Interest

Compound Name: Chymostatin C

Cat. No.: B15592919

Essential Safety and Handling of Chymostatin C

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of laboratory reagents is paramount. This document provides immediate and essential
safety and logistical information for the protease inhibitor, Chymostatin C.

Personal Protective Equipment (PPE)

When handling Chymostatin C, a comprehensive approach to personal protection is
necessary to minimize exposure and ensure a safe laboratory environment. The following table
summarizes the required personal protective equipment.
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Protection Type Specification Standard/Regulation

Safety glasses with side

shields or chemical safety
EN166 (EU) or OSHA 29 CFR

Eye and Face Protection goggles. A face shield is
1910.133 (US)[1][2]

recommended when there is a

risk of splashing.

Chemical-resistant gloves. A
i ) complete protective suit is
Skin Protection )
recommended to prevent skin

contact.

A NIOSH/MSHA or European
Standard EN149 approved

respirator should be used if
NIOSH/MSHA (US) or EN149

Respiratory Protection exposure limits are exceeded,
(EU)1]

if irritation is experienced, or
when handling the powder

outside of a fume hood.

Operational Plan: Safe Handling Procedure

Chymostatin C should be handled with care in a controlled laboratory setting. Adherence to
the following procedural steps will help ensure safe usage.

1. Engineering Controls:

« Always handle Chymostatin C within a certified chemical fume hood to avoid the inhalation
of dust or aerosols.[1][2]

o Ensure a safety shower and eyewash station are readily accessible.[1][2]
2. Preparation of Stock Solutions:
o Chymostatin C is a crystalline solid.[3]

» To prepare a stock solution, dissolve Chymostatin C in a suitable solvent such as Dimethyl
Sulfoxide (DMSO), where it is soluble at approximately 10 mg/mL.[3]
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» Caution: DMSO can facilitate the absorption of substances through the skin.[4] Always wear
appropriate gloves and handle with care.

e For agueous buffers, it is recommended to first dissolve Chymostatin C in DMSO and then
dilute with the aqueous buffer. The solubility in a 1:1 DMSO:PBS (pH 7.2) solution is
approximately 0.5 mg/mL.[3]

e Aqueous solutions are not recommended for storage for more than one day.[3]
3. Experimental Use:

e The recommended working concentration for Chymostatin C is typically in the range of 6 to
60 pg/mL (10 to 100 uM).[4]

e Avoid contact with eyes, skin, and clothing.[1]
o Keep the container tightly sealed when not in use.[2]

o Store the solid product at -20°C.[1][3]

Disposal Plan: Waste Management

Proper disposal of Chymostatin C and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Unused Product and Contaminated Waste:

o All waste materials, including unused Chymostatin C and contaminated consumables (e.g.,
pipette tips, tubes, gloves), should be collected in a designated and properly labeled
hazardous waste container.

» Dispose of the waste through an approved waste disposal facility, following all federal, state,
and local regulations.[1]

2. Contaminated Packaging:

» Dispose of the original container and any unused contents in accordance with federal, state,
and local requirements.[1]
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3. Spill Management:

¢ In the event of a spill, evacuate the area and ensure adequate ventilation.[1]
o Wear the appropriate PPE as outlined above.

o Cover the spill with an absorbent material.

» Using non-sparking tools, carefully sweep up the material and place it into a suitable
container for disposal.[1][2]

» Decontaminate the spill site with a 10% caustic solution and allow the area to ventilate
completely before resuming work.[1][2]

First Aid Measures

Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
) difficult, provide oxygen. If breathing has
Inhalation ) T o )
stopped, give artificial respiration. Seek medical

attention.[1]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek medical attention.[1]

Rinse the mouth with water. Do not induce
) vomiting. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1]

Workflow for Safe Handling of Chymostatin C

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/sds_C40025_1.pdf
https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://d2gdaxkudte5p.cloudfront.net/system/product_documents/sds_C40025_1.pdf
https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://agscientific.com/system/product_documents/C-1469%2C%20Chymostatin%2C%20SDS%202022_r01_3.pdf
https://www.benchchem.com/product/b15592919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Safe Handling and Disposal Workflow for Chymostatin C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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